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Introduction
E-64d, also known as Aloxistatin or EST, is a synthetic, cell-permeable, and irreversible

inhibitor of cysteine proteases.[1][2] It is the ethyl ester prodrug of E-64c, which is the active

form of the inhibitor.[3][4] Originally developed as an analog of the natural product E-64, which

was first isolated from the fungus Aspergillus japonicus in 1978, E-64d possesses enhanced

membrane permeability, making it a valuable tool for both in vitro and in vivo studies.[5][6] Its

high specificity for cysteine proteases, such as cathepsins and calpains, over other protease

classes like serine or aspartic proteases, combined with its low toxicity, has established E-64d

as a critical compound in diverse research fields.[5][7] This guide provides a comprehensive

technical overview of E-64d, including its mechanism of action, quantitative inhibitory data,

biological applications, and detailed experimental protocols.

Chemical and Physical Properties
E-64d is a small molecule characterized by an epoxysuccinyl peptide structure.[8] Its

physicochemical properties are crucial for its function as a cell-permeable prodrug. The ethyl

ester group increases its lipophilicity, facilitating its passage across cellular membranes.[6]

Once inside the cell, endogenous esterases hydrolyze E-64d to its active carboxylate form, E-

64c.[3][9]

Table 1: Physicochemical Properties of E-64d
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Property Value References

IUPAC Name

ethyl (2S,3S)-3-[[(2S)-4-
methyl-1-(3-
methylbutylamino)-1-
oxopentan-2-
yl]carbamoyl]oxirane-2-
carboxylate

[2][10]

Synonyms
Aloxistatin, EST, Loxistatin, E-

64c ethyl ester
[2][4][11]

CAS Number 88321-09-9 [1][12]

Molecular Formula C17H30N2O5 [10][12]

Molecular Weight 342.43 g/mol [12]

Purity Typically ≥98% [10][12]

Appearance Crystalline solid / Powder [4]

| Solubility | Soluble in DMSO (e.g., 30 mg/mL), Ethanol (e.g., 10 mg/mL). Limited solubility in

aqueous solutions. |[4][11][12] |

Mechanism of Action
E-64d exerts its inhibitory effect through its active metabolite, E-64c. The core of its mechanism

is the irreversible covalent modification of the target enzyme's active site.

Cellular Uptake and Activation: E-64d, being membrane-permeable, readily enters intact

cells.[1] Intracellular esterases then hydrolyze the ethyl ester group, converting the prodrug

E-64d into its active, free-acid form, E-64c.[3]

Covalent Inhibition: The E-64c molecule contains a reactive trans-epoxysuccinyl group.[13]

The catalytic cysteine residue in the active site of a target protease performs a nucleophilic

attack on one of the electrophilic carbons of the epoxide ring.[5]

Irreversible Thioether Bond Formation: This attack opens the epoxide ring and results in the

formation of a stable, irreversible thioether bond between the inhibitor and the enzyme's
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active site cysteine.[5][13] This covalent modification permanently inactivates the enzyme, as

it can no longer participate in catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665256?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

